Cas no 2703780-93-0 (ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo2.2.2octane-4-carboxylate)

• Product Name: ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo2.2.2octane-4-carboxylate
• CAS No: 2703780-93-0
• MF: C₁₉H₂₂IN₃O₃
• MW: 467.300756931305
• MDL: MFCD34550732
• CID: 5614554
• PubChem ID: 165944498
• Update Time: 2025-07-14

ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo2.2.2octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33041454
• ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
• 2703780-93-0
• ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo2.2.2octane-4-carboxylate

• MDL： MFCD34550732
• Inchi： 1S/C19H22IN3O3/c1-2-25-17(24)19-10-8-18(13-20,9-11-19)26-16(19)15-12-21-23(22-15)14-6-4-3-5-7-14/h3-7,12,16H,2,8-11,13H2,1H3
• InChI Key： JJFAEXOROOQAAE-UHFFFAOYSA-N
• SMILES： ICC12CCC(C(=O)OCC)(C(C3C=NN(C4C=CC=CC=4)N=3)O1)CC2

Computed Properties

• Exact Mass: 467.07059g/mol
• Monoisotopic Mass: 467.07059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.2Ų

Additional information on ethyl 1-(iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo2.2.2octane-4-carboxylate

Ethyl 1-(Iodomethyl)-3-(2-Phenyl-2H-1,2,3-Triazol-4-yl)-2-Oxabicyclo[2.2.2]octane-4-Carboxylate (CAS No. 2703780-93-0)

Ethyl 1-(Iodomethyl)-3-(2-phenyl-2H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate (CAS No. 2703780-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxabicyclo[2.2.2]octanes, which are known for their rigid and highly functionalized frameworks, making them valuable scaffolds for the development of novel therapeutic agents.

The iodomethyl group in this compound is particularly noteworthy, as it can serve as a versatile handle for further chemical modifications and bioconjugation reactions. The presence of the iodine atom also makes this compound an attractive candidate for radiolabeling studies, which are crucial for understanding the pharmacokinetics and biodistribution of potential drug candidates.

The 2-phenyl-1,2,3-triazole moiety is another key feature of this compound. Triazoles are well-known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The phenyl substitution on the triazole ring can enhance the lipophilicity and membrane permeability of the molecule, which are important factors in drug design and delivery.

Recent studies have explored the potential applications of ethyl 1-(iodomethyl)-3-(2-phenyl-1H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that compounds with similar structures exhibited potent inhibitory activity against specific kinases involved in cancer progression. Another study in *Bioorganic & Medicinal Chemistry Letters* highlighted the antiviral properties of triazole-containing compounds, suggesting that this molecule could be a promising lead for the development of antiviral agents.

In addition to its potential therapeutic applications, ethyl 1-(iodomethyl)-3-(2-phenyl-1H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has been used as a synthetic intermediate in the preparation of more complex molecules. Its unique structure provides a robust platform for the introduction of various functional groups through click chemistry reactions, which are known for their high efficiency and selectivity.

The synthesis of ethyl 1-(iodomethyl)-3-(2-phenyl-1H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate typically involves several steps, including the formation of the oxabicyclo[2.2.2]octane core through intramolecular cyclization reactions and subsequent functionalization with the iodomethyl and triazole moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and stereoselectivity in these transformations.

From a pharmacological perspective, ethyl 1-(iodomethyl)-3-(2-phenyl-1H-1,2,3-triazol-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has shown promising results in preliminary biological assays. Its ability to modulate specific biological targets makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

In conclusion, ethyl 1-(iodomethyl)-3-(2-phenyl-1H-1,2,3-triazol-4-y l)- ₂ oxabicyclo[₂₂₂]octane₄-carboxylate (CAS No. ₂₇₀₃₇₈₀₋₉₃₋₀) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and versatile chemical properties make it an exciting candidate for further exploration in various scientific disciplines.